Cas no 111955-06-7 (Cyclohexanecarboxylicacid, 2-(chlorocarbonyl)-, methyl ester, (1R,2S)-rel-)

• Product Name: Cyclohexanecarboxylicacid, 2-(chlorocarbonyl)-, methyl ester, (1R,2S)-rel-
• CAS No: 111955-06-7
• MF: C₉H₁₃ClO₃
• MW: 204.650722265244
• CID: 129474
• PubChem ID: 12631421
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 2-(chlorocarbonyl)-, methyl ester, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-(chlorocarbonyl)-, methyl ester, (1R,2S)-rel-
• Cyclohexanecarboxylic acid, 2-(chlorocarbonyl)-, methyl ester, (1R,2S)-rel- (9CI)
• methyl (1R,2S)-2-carbonochloridoylcyclohexane-1-carboxylate
• 111955-06-7

• Inchi： 1S/C9H13ClO3/c1-13-9(12)7-5-3-2-4-6(7)8(10)11/h6-7H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： OIJFGMIBHPAXAF-NKWVEPMBSA-N
• SMILES： ClC([C@H]1CCCC[C@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 204.05539
• Monoisotopic Mass: 204.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37